Cas no 2228584-61-8 (3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol)

3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol is a versatile organic compound featuring a unique cyclobutane ring conjugated with a pyrazole and amino groups. This structure enables its potential in various chemical reactions, including cross-coupling and amination processes. Its hydroxyl group allows for facile derivatization, enhancing its utility in organic synthesis. The product's distinct aromaticity and electronic properties make it a valuable intermediate for the development of bioactive compounds and pharmaceuticals.
3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol structure
2228584-61-8 structure
Product Name:3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol
CAS No:2228584-61-8
MF:C13H15N3O
MW:229.277702569962
CID:6188703
PubChem ID:165650574
Update Time:2025-06-20

3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol
    • EN300-1763154
    • 3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
    • 2228584-61-8
    • Inchi: 1S/C13H15N3O/c14-13(8-12(17)9-13)10-2-4-11(5-3-10)16-7-1-6-15-16/h1-7,12,17H,8-9,14H2
    • InChI Key: BJPKCTNAPUMZHF-UHFFFAOYSA-N
    • SMILES: OC1CC(C2C=CC(=CC=2)N2C=CC=N2)(C1)N

Computed Properties

  • Exact Mass: 229.121512110g/mol
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.1Ų

3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1763154-0.05g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
0.05g
$1091.0 2023-09-20
Enamine
EN300-1763154-0.1g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
0.1g
$1144.0 2023-09-20
Enamine
EN300-1763154-0.25g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
0.25g
$1196.0 2023-09-20
Enamine
EN300-1763154-0.5g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
0.5g
$1247.0 2023-09-20
Enamine
EN300-1763154-1.0g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
1g
$1299.0 2023-06-03
Enamine
EN300-1763154-2.5g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
2.5g
$2548.0 2023-09-20
Enamine
EN300-1763154-5.0g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
5g
$3770.0 2023-06-03
Enamine
EN300-1763154-10.0g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
10g
$5590.0 2023-06-03
Enamine
EN300-1763154-1g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
1g
$1299.0 2023-09-20
Enamine
EN300-1763154-5g
3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol
2228584-61-8
5g
$3770.0 2023-09-20

Additional information on 3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol

Professional Introduction to 3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol (CAS No. 2228584-61-8)

3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol is a highly intriguing compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2228584-61-8, has garnered significant attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key features that make it a promising candidate for further exploration, particularly in the context of innovative therapeutic strategies.

The core structure of 3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol consists of a cyclobutane ring substituted with an amino group and a phenyl ring linked to a pyrazole moiety. This configuration endows the compound with a diverse set of chemical properties, including reactivity, solubility, and metabolic stability. These characteristics are critical factors when evaluating the compound's suitability for pharmaceutical applications.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing pyrazole rings, due to their wide range of biological activities. Pyrazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug discovery. The presence of the pyrazole group in 3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol suggests that this compound may exhibit similar biological effects, which has prompted extensive research into its potential therapeutic uses.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can enhance its pharmacological activity. The cyclobutane ring provides a rigid framework that can be exploited to optimize binding interactions with biological targets. Additionally, the amino and phenyl groups offer multiple sites for functionalization, enabling the development of analogs with tailored properties. These features make 3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol a versatile molecule for medicinal chemistry investigations.

The synthesis of 3-amino-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol presents both challenges and opportunities for chemists. The construction of the cyclobutane ring requires precise control over reaction conditions to ensure high yield and purity. Furthermore, the introduction of the pyrazole moiety necessitates careful selection of synthetic routes to avoid unwanted side products. Despite these challenges, recent advancements in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes.

In the context of drug development, 3-amino-3-4-(1H-pyrazol-1-yI)phenylcyclobutan-l-l ol holds promise as a lead compound for further optimization. Its unique structural features suggest that it may interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents. Researchers are exploring various modifications to enhance its bioactivity, solubility, and pharmacokinetic properties. These efforts are part of a broader trend toward rational drug design, where computational modeling and high-throughput screening are used to identify promising candidates.

The biological evaluation of 3-amino--3--4-(lH-pyrazol-I-yI)-phenylcyclobut-an-l-l ol has already yielded intriguing results. Preclinical studies have demonstrated its potential efficacy against several disease models, including cancer and inflammation-related disorders. The compound's ability to modulate key signaling pathways has been particularly noteworthy, suggesting that it may have therapeutic benefits beyond its primary intended use. These findings underscore the importance of continued research into this promising molecule.

The future direction of research on 3-amino--3--4-(lH-pyrazol-I-yI)-phenylcyclobut-an-l-l ol will likely focus on refining its chemical structure to improve its pharmacological profile. This may involve exploring new synthetic strategies or incorporating additional functional groups to enhance its bioactivity. Additionally, researchers will investigate its mechanism of action in greater detail to better understand how it interacts with biological targets. Such insights will be crucial for developing effective therapeutic strategies based on this compound.

In conclusion, 3-amino--3--4-(lH-pyrazol-I-yI)-phenylcyclobut-an-l-l ol, identified by CAS number 2228584--61--8, is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for drug development, particularly in areas such as oncology and inflammation management. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd